Cas no 1216366-62-9 ((2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one)

(2E)-1-[4-(Hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one is a synthetic organic compound featuring a piperidine scaffold with a hydroxymethyl substituent and a thiophene-based α,β-unsaturated ketone moiety. This structure confers potential reactivity as a Michael acceptor and offers versatility in medicinal chemistry and materials science applications. The hydroxymethyl group enhances solubility and provides a handle for further derivatization, while the thiophene ring contributes to electronic properties, making it useful in heterocyclic synthesis. The compound’s defined stereochemistry (2E-configuration) ensures consistency in reactivity studies. Its balanced lipophilicity and functional group diversity make it a valuable intermediate for drug discovery and ligand design, particularly in targeting enzyme inhibition or polymer modification.

(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one structure

1216366-62-9 structure

Product Name:(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one

CAS No:1216366-62-9

MF:C₁₃H₁₇NO₂S

MW:251.34458231926

CID:5734942

PubChem ID:54878346

Update Time:2025-06-08

(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- (E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
- 1216366-62-9
- F1908-0265
- AKOS005785294
- (2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
- Inchi： 1S/C13H17NO2S/c15-10-11-5-7-14(8-6-11)13(16)4-3-12-2-1-9-17-12/h1-4,9,11,15H,5-8,10H2/b4-3+
- InChI Key： HZZDPLQBHVNOED-ONEGZZNKSA-N
- SMILES： S1C=CC=C1/C=C/C(N1CCC(CO)CC1)=O

Computed Properties

Exact Mass: 251.09799996g/mol
Monoisotopic Mass: 251.09799996g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 68.8Å²

(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E208581-100mg	(2e)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one	1216366-62-9		100mg	$ 115.00	2022-06-05
TRC	E208581-500mg	(2e)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one	1216366-62-9		500mg	$ 435.00	2022-06-05
TRC	E208581-1g	(2e)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one	1216366-62-9		1g	$ 680.00	2022-06-05
Life Chemicals	F1908-0265-0.25g	(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one	1216366-62-9	95%+	0.25g	$694.0	2023-09-07
Life Chemicals	F1908-0265-0.5g	(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one	1216366-62-9	95%+	0.5g	$731.0	2023-09-07
Life Chemicals	F1908-0265-1g	(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one	1216366-62-9	95%+	1g	$770.0	2023-09-07
Life Chemicals	F1908-0265-2.5g	(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one	1216366-62-9	95%+	2.5g	$1679.0	2023-09-07
Life Chemicals	F1908-0265-5g	(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one	1216366-62-9	95%+	5g	$2525.0	2023-09-07
Life Chemicals	F1908-0265-10g	(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one	1216366-62-9	95%+	10g	$3532.0	2023-09-07

(2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one Related Literature

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Additional information on (2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one

Research Brief on (2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 1216366-62-9)

The compound (2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 1216366-62-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Its structural features, including the hydroxymethylpiperidine moiety and the thiophene ring, contribute to its ability to interact with specific protein targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

In vitro and in vivo experiments have shown promising results. For instance, the compound exhibited potent inhibitory effects on CDK2/cyclin E, with an IC50 value of 0.8 μM, as reported in a recent preclinical study. Additionally, its pharmacokinetic properties, such as moderate plasma stability and acceptable bioavailability, make it a viable candidate for further drug development. Researchers have also explored its potential in combination therapies, where it synergizes with existing chemotherapeutic agents.

Mechanistic studies using X-ray crystallography and molecular docking have revealed that the compound binds to the ATP-binding pocket of CDKs, thereby disrupting kinase activity. This binding mode is attributed to the hydrogen bonding interactions between the hydroxymethyl group and key residues in the active site. Such insights are invaluable for the rational design of next-generation kinase inhibitors.

Despite these advancements, challenges remain. The compound's off-target effects and metabolic stability require further optimization. Ongoing research aims to address these issues through structural modifications and formulation strategies. For example, a 2024 study proposed the incorporation of fluorine atoms to enhance metabolic stability without compromising potency.

In conclusion, (2E)-1-[4-(hydroxymethyl)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one represents a promising scaffold for the development of kinase inhibitors. Its unique chemical structure and biological activity underscore its potential in oncology and other therapeutic areas. Future research should focus on optimizing its pharmacological properties and exploring its applications in clinical settings.